4-Benzyl-5-(benzylimino)-4,5-dihydro-1,3,4-thiadiazole-2-thiol

• IUPAC Name: 4-benzyl-5-benzylimino-1,3,4-thiadiazolidine-2-thione
• InChI: InChI=1S/C16H15N3S2/c20-16-18-19(12-14-9-5-2-6-10-14)15(21-16)17-11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H,18,20)
• InChI Key: NNBYRVSNZJVKNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN=C2N(NC(=S)S2)CC3=CC=CC=C3
• Molecular Formula: C16H15N3S2
• Molecular Weight: 313.4 g/mol

Description

The compound “4-Benzyl-5-(benzylimino)-4,5-dihydro-1,3,4-thiadiazole-2-thiol” belongs to a class of organic compounds known as heterocyclic compounds, which contain a ring structure containing atoms besides carbon, such as sulfur, nitrogen or oxygen. The presence of the thiadiazole ring (a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms) and the thiol group (-SH) could potentially give this compound unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiadiazole ring, along with the benzyl and benzylimino substituents. The exact structure would depend on the specific locations of these substituents on the thiadiazole ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the thiadiazole ring and the thiol group. The thiol group, in particular, is known to be quite reactive and can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the thiadiazole ring could potentially make the compound more stable, while the thiol group could make it more reactive.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, the mechanism of action would likely involve interactions with biological targets.

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a medicinal compound, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.